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Compound of Interest

Compound Name: eIF4A3-IN-6

Cat. No.: B12420740

Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling eIF4A3-IN-6. The following procedures are designed

to ensure the safe handling, use, and disposal of this potent eukaryotic initiation factor 4A

(eIF4A) inhibitor.

Hazard Identification and Safety Data Summary
eIF4A3-IN-6 is a chemical compound that requires careful handling due to its potential health

and environmental hazards. The primary routes of exposure are inhalation, skin contact, and

ingestion.
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Parameter Information Source

Chemical Name eIF4A3-IN-6 [1]

CAS Number 2100133-77-3 [1][2]

Molecular Formula C26H25N3O5 [2][3]

Molecular Weight 459.49 g/mol [2][3]

GHS Hazard Classification
Acute toxicity, Oral (Category

4), H302: Harmful if swallowed.
[2]

Acute aquatic toxicity

(Category 1), H400: Very toxic

to aquatic life.

[2]

Chronic aquatic toxicity

(Category 1), H410: Very toxic

to aquatic life with long lasting

effects.

[2]

Storage Conditions Store at -20°C as a powder. [2]

Store at -80°C when in solvent. [2]

Keep container tightly sealed

in a cool, well-ventilated area.
[2]

Keep away from direct sunlight

and sources of ignition.
[2]

Personal Protective Equipment (PPE) Requirements
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling eIF4A3-IN-6. The required PPE acts as a primary barrier against chemical contact.

Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves are required. Change

gloves immediately if contaminated.[4]

Gowns: A disposable, back-closing gown made of a material demonstrated to be resistant to

chemotherapy drugs should be worn.[4][5]
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Eye and Face Protection: ANSI-rated safety goggles with side shields or a full-face shield

must be worn to protect against splashes.[2]

Respiratory Protection: If there is a risk of aerosolization or if handling the powder outside of

a certified chemical fume hood or biological safety cabinet, a NIOSH-approved N95 or

higher-level respirator is required.[5]

Clothing: Wear impervious clothing to minimize skin exposure.[2]

It is crucial to ensure that all PPE is donned before handling the compound and removed in a

manner that avoids cross-contamination.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is essential for minimizing risk. The following

diagram and steps outline the standard procedure for handling eIF4A3-IN-6.
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Workflow for Handling eIF4A3-IN-6

Preparation

Handling

Cleanup & Disposal

1. Designate Handling Area
(Fume Hood / BSC)

2. Assemble All Materials
(Compound, Solvents, Glassware)

3. Don Full PPE

4. Weigh Compound in Containment

Enter Handling Area

5. Dissolve in Appropriate Solvent

6. Perform Experimental Procedure

7. Decontaminate Surfaces

Procedure Complete

8. Segregate and Dispose of Waste

9. Doff PPE in Order

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Handling eIF4A3-IN-6
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Detailed Handling Steps:
Preparation:

Work within a certified chemical fume hood or a Class II Biosafety Cabinet to prevent

inhalation of dust or aerosols.[5]

Ensure a safety shower and eyewash station are readily accessible.[2]

Assemble all necessary equipment and reagents before starting.

Donning PPE:

Put on two pairs of chemotherapy gloves, a protective gown, and safety goggles.[4]

Handling the Compound:

Avoid the formation of dust and aerosols.[2]

If weighing the solid form, do so carefully within the containment area.

When dissolving, add the solvent to the compound slowly to prevent splashing.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Wash hands thoroughly after removing gloves.[2]

Disposal Plan: Waste Management Protocol
Due to its high aquatic toxicity, eIF4A3-IN-6 and all associated waste must be disposed of as

hazardous chemical waste.[2] Do not dispose of this material down the drain or in general

waste.
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Disposal Decision Tree for eIF4A3-IN-6 Waste

Waste Categorization

Disposal Containers

Generated Waste

Contaminated Sharps
(Needles, Glassware)

Contaminated PPE
(Gloves, Gown)

Liquid Waste
(Unused Solutions)

Solid Waste
(Contaminated Tubes, Tips)

Puncture-Resistant
Sharps Container

Yellow Chemotherapy
Waste Bag

Sealed, Labeled
Liquid Waste Container

Sealed, Labeled
Solid Waste Container

Dispose via Approved
Waste Disposal Plant

Click to download full resolution via product page

Caption: Disposal Decision Tree for eIF4A3-IN-6 Waste

Disposal Steps:
Segregation:

Sharps: All contaminated needles, syringes, and broken glass must be placed in a

designated, puncture-resistant sharps container labeled "Chemotherapy Waste."

Solid Waste: Contaminated items such as pipette tips, tubes, and vials should be disposed

of in a designated, sealed container for solid hazardous waste.

PPE: Used gloves, gowns, and other disposable PPE should be placed in a yellow

chemotherapy waste bag.

Liquid Waste: Unused solutions containing eIF4A3-IN-6 must be collected in a sealed,

clearly labeled, and leak-proof container.
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Final Disposal:

All waste streams must be disposed of through an approved hazardous waste disposal

facility in accordance with institutional, local, and national regulations.[2][6]

By adhering to these guidelines, researchers can safely handle eIF4A3-IN-6 while minimizing

personal risk and environmental impact. Always consult your institution's specific safety

protocols and the full Safety Data Sheet (SDS) before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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